Cas no 56417-26-6 (Carbamimidic chloride, N'-benzoyl-N-methyl-N-phenyl-)
56417-26-6 structure
Product Name:Carbamimidic chloride, N'-benzoyl-N-methyl-N-phenyl-
CAS No:56417-26-6
MF:C15H13ClN2O
MW:272.72952246666
CID:348941
PubChem ID:12428292
Update Time:2025-04-19
Carbamimidic chloride, N'-benzoyl-N-methyl-N-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Carbamimidic chloride, N'-benzoyl-N-methyl-N-phenyl-
- N'-benzoyl-N-methyl-N-phenylcarbamimidoyl chloride
- DTXSID90497829
- N'-Benzoyl-N-methyl-N-phenylcarbamimidyl chloride
- 56417-26-6
-
- Inchi: 1S/C15H13ClN2O/c1-18(13-10-6-3-7-11-13)15(16)17-14(19)12-8-4-2-5-9-12/h2-11H,1H3/b17-15+
- InChI Key: MBDJIEJWJOUJNM-BMRADRMJSA-N
- SMILES: Cl/C(=N\C(C1C=CC=CC=1)=O)/N(C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 272.07179
- Monoisotopic Mass: 272.0716407g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 32.7Ų
Experimental Properties
- PSA: 32.67
Carbamimidic chloride, N'-benzoyl-N-methyl-N-phenyl- Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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